Cas no 35733-54-1 (4-ethyl-5-methyl-2-pyrimidinamine)

• Product Name: 4-ethyl-5-methyl-2-pyrimidinamine
• CAS No: 35733-54-1
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD18361687
• CID: 295815
• PubChem ID: 45080374
• Update Time: 2025-04-19

4-ethyl-5-methyl-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-methylpyrimidin-2-amine
• 2-Pyrimidinamine,4-ethyl-5-methyl-
• 4-ETHYL-5-METHYL-2-PYRIMIDINAMINE
• 4-ethyl-5-methyl-2-pyrimidinamine(SALTDATA: FREE)
• 2-Amino-4-ethyl-5-methylpyrimidin
• 4-Aethyl-5-methyl-pyrimidin-2-ylamin
• 4-ethyl-5-methyl-pyrimidin-2-ylamine
• SCHEMBL18031204
• DTXSID301299467
• 2-Pyrimidinamine,4-ethyl-5-methyl-(9ci)
• CS-0366812
• 35733-54-1
• MFCD18361687
• BS-37833
• SB56832
• AKOS012856311
• 4-ethyl-5-methyl-2-pyrimidinamine

• MDL： MFCD18361687
• Inchi： 1S/C7H11N3/c1-3-6-5(2)4-9-7(8)10-6/h4H,3H2,1-2H3,(H2,8,9,10)
• InChI Key： WLKFMZZMUUZSOD-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C)C=1CC

Computed Properties

• Exact Mass: 137.09500
• Monoisotopic Mass: 137.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 302.7±45.0 °C at 760 mmHg
• Flash Point: 162.2±15.9 °C
• PSA: 51.80000
• LogP: 1.51080
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-ethyl-5-methyl-2-pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)